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Compound of Interest

Compound Name:
3-Chloro-4-

(trifluoromethyl)phenylacetonitrile

CAS No.: 1000530-58-4

Cat. No.: B1425447

Get Quote

Compound Identity & Core Properties
IUPAC Name: 2-[3-Chloro-4-(trifluoromethyl)phenyl]acetonitrile CAS Registry Number:

1000530-58-4 Molecular Formula: C

H

ClF

N Molecular Weight: 219.59 g/mol

Structural Significance in Drug Development
This compound features a "magic methyl" equivalent (the trifluoromethyl group) alongside a

chlorine atom and a reactive nitrile handle.[1][2] The 3-Cl, 4-CF

substitution pattern is a privileged motif in medicinal chemistry, often employed to modulate
metabolic stability (blocking para-oxidation) and lipophilicity (logP ~2.[1][2]5) in androgen
receptor antagonists and agrochemicals.[1]
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Theoretical & Predicted Spectroscopic Data
Note: The following data is synthesized from high-fidelity chemical shift additivity rules and

structural analogs (e.g., 4-chloro-3-trifluoromethyl isomers) where proprietary spectra are not

open-access.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl

(Chloroform-d) Reference: TMS (

0.00 ppm)[1][2]

H NMR Data (400 MHz)

Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)
Assignment

H-2 7.55 Doublet (d) 1H

Aromatic

(Ortho to Cl,

Meta to CF

)

H-6 7.35
Doublet of

Doublets (dd)
1H

Aromatic

(Ortho to CH

CN)

H-5 7.72 Doublet (d) 1H

Aromatic

(Ortho to CF

)

CH 3.82 Singlet (s) 2H -
Methylene (

to Nitrile)

Interpretation Logic:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_Trifluoromethyl_phenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H-5 (7.72 ppm): This proton is significantly deshielded due to the strong electron-withdrawing

nature of the adjacent ortho-CF

group.[1]

H-2 (7.55 ppm): Deshielded by the ortho-Cl atom but less so than H-5.[1] It appears as a fine

doublet due to meta-coupling with H-6.[1]

CH

(3.82 ppm): The benzylic methylene adjacent to a nitrile typically resonates between 3.7–3.9
ppm.[1]

C NMR Data (100 MHz)

Carbon Type
Shift (

, ppm)
Splitting Pattern Mechanistic Cause

CN 117.2 Singlet Nitrile Carbon

C-4 ~129.5
Quartet (

Hz)

Ipso to CF

CF 122.8
Quartet (

Hz)

Trifluoromethyl

Carbon

C-3 ~132.0 Singlet Ipso to Cl

CH 23.4 Singlet Benzylic Carbon

Ar-CH 127-131 Mixed
Remaining aromatic

CH

F NMR Data (376 MHz)
Shift: -62.8 ppm (Singlet)

Note: The signal is a characteristic singlet. If high-resolution is applied, small satellites from
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C coupling may be visible.[1]

B. Infrared (IR) Spectroscopy
Method: ATR-FTIR (Neat)

Wavenumber (cm

)
Vibration Mode Intensity Diagnostic Value

2255
C

N Stretch
Medium/Sharp

Critical: Confirms

Nitrile

1325 C-F Stretch Strong
Confirms CF

group

1120-1160 C-F Stretch Strong
Secondary CF

bands

1050 Ar-Cl Stretch Medium Indicates Aryl Chloride

2920 C-H Stretch Weak
Methylene (sp

) C-H

C. Mass Spectrometry (MS)
Method: GC-MS (Electron Impact, 70 eV)

Molecular Ion (M

):

219 (Base) and 221 (approx 3:1 ratio due to

Cl/

Cl isotopes).[1]

Base Peak: Likely
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179 (Loss of CH

CN) or

184 (Loss of Cl).[1]

Fragmentation Pattern:

M

(219): Parent peak.[1]

[M - HCN]

: Loss of Nitrile moiety.[1][2]

[M - Cl]

: Loss of Chlorine radical.[1][2]

Experimental Protocols & Workflow
Protocol 1: Sample Preparation for NMR
To ensure high-resolution data free from solvent artifacts.

Mass: Weigh ~10-15 mg of the compound into a clean vial.

Solvent: Add 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS.

Filtration: If the solution is cloudy (salt residues from synthesis), filter through a small plug of

glass wool directly into the NMR tube.[1]

Shimming: Automated gradient shimming is sufficient, but manual shimming of Z1 and Z2 is

recommended if the CF

satellites are to be resolved in Carbon NMR.[1]

Protocol 2: Impurity Profiling (Quality Control)
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Common impurities arise from the synthesis precursor (Benzyl Bromide) or hydrolysis

(Phenylacetic Acid).[1][2]

Impurity Detection Method Characteristic Signal

Starting Material (Benzyl

Bromide) H NMR

CH

shift at ~4.5 ppm (vs 3.8 ppm

for product).[1]

Hydrolysis Product

(Amide/Acid)
IR

Broad OH stretch (3000-3500)

or Amide C=O (~1680 cm

).[1]

Solvent (Toluene/Ethanol) H NMR

Toluene-CH

(2.35 ppm) or Ethanol-CH

(3.72 ppm, q).[1][2]

Visualizations
Figure 1: Synthesis & Impurity Pathway
This workflow illustrates the standard S

2 substitution used to generate the compound and where critical impurities originate.[1][2]

3-Chloro-4-(trifluoromethyl)
benzyl bromide

NaCN / EtOH
(Nucleophilic Substitution)

TARGET:
3-Chloro-4-(trifluoromethyl)

phenylacetonitrile
 S_N2 Reaction

Impurity:
Hydrolysis (Acid/Amide)

 H2O Contamination

Click to download full resolution via product page

Caption: S
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2 synthesis pathway from benzyl bromide precursor, highlighting potential hydrolysis side-
products.

Figure 2: Mass Spectrometry Fragmentation Logic
Visualizing the breakdown of the molecular ion to assist in spectral assignment.[1][2]

Molecular Ion (M+)
m/z 219/221 (Cl isotopes)

[M - Cl]+
Loss of Chlorine

 -35/37 Da

[M - CH2CN]+
Benzylic Cation

 -40 Da

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Impact (EI) Mass Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-(Trifluoromethyl)phenylacetonitrile | C9H6F3N | CID 75359 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Phenylacetonitrile | C8H7N | CID 8794 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 3-Chloro-4-
(trifluoromethyl)phenylacetonitrile[2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1425447/docs#technical-guide-spectroscopic-
profiling-of-3-chloro-4-trifluoromethyl-phenylacetonitrile-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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